A Technical Guide to the Mechanism of Action of CP-465,022 Hydrochloride
A Technical Guide to the Mechanism of Action of CP-465,022 Hydrochloride
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
CP-465,022 is a potent, selective, and brain-penetrant non-competitive antagonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[1][2][3][4] Its mechanism of action is distinct from competitive antagonists that vie for the glutamate (B1630785) binding site. Instead, CP-465,022 binds to an allosteric site, effectively preventing the conformational changes required for ion channel opening, regardless of agonist presence.[1][5] This mode of inhibition is not dependent on use or voltage and is consistent across various AMPA receptor subunit compositions.[3] While it demonstrates significant anticonvulsant properties, its lack of neuroprotective efficacy in ischemia models challenges the hypothesis that selective AMPA receptor antagonism alone is sufficient for neuroprotection.[1][2]
Core Mechanism of Action
CP-465,022 functions as a negative allosteric modulator of the AMPA receptor. The binding of an agonist, such as glutamate, to the receptor's ligand-binding domain (LBD) typically induces a conformational change that is transduced to the transmembrane domain (TMD), resulting in the opening of the ion channel.
CP-465,022 disrupts this process. Through receptor mutagenesis studies, its binding site has been identified at the interface between the glutamate-binding core (S1 and S2 domains) and the channel's transmembrane domains.[5] Specifically, it interacts with the linker regions (S1-M1 and S2-M4) that are crucial for coupling agonist binding to channel gating.[5] By binding to this external, allosteric site, CP-465,022 stabilizes the receptor in a closed or non-conducting state, thereby preventing the transduction of the agonist-binding signal into channel opening.[5][6] This non-competitive mechanism means its inhibitory effect is not surmounted by increasing concentrations of the agonist.[3]
Quantitative Pharmacological Data
The potency and selectivity of CP-465,022 have been characterized in various electrophysiological and functional assays. The key quantitative data are summarized below.
| Parameter | Value / Effect | Assay / System | Reference(s) |
| AMPA Receptor Activity | |||
| IC₅₀ | 25 nM | Inhibition of kainate-induced currents in cultured rat cortical neurons. | [3][4][7] |
| Inhibition | Non-competitive with agonist | Electrophysiology on rat cortical neurons. | [3] |
| Dependence | Not use- or voltage-dependent | Electrophysiology on rat cortical neurons. | [3] |
| Selectivity Profile | |||
| NMDA Receptor | 19% inhibition of peak current at 1 µM | Cultured rat cerebellar granule neurons. | [7] |
| 36% inhibition of peak current at 10 µM | Cultured rat cortical neurons. | [7] | |
| Kainate Receptor | Highly selective for AMPA over kainate receptors. | Functional in vitro models. | [1][2][3] |
| Naᵥ1.6 Channel | Significantly blocks the persistent component of Naᵥ1.6 activity. | Neuropharmacology study. | [4] |
Experimental Protocols
The mechanism and potency of CP-465,022 were elucidated through key experimental methodologies, primarily in vitro electrophysiology and in vivo models.
In Vitro Electrophysiology: IC₅₀ Determination
The half-maximal inhibitory concentration (IC₅₀) was determined using whole-cell patch-clamp recordings from primary cultures of rodent neurons.
-
Cell Preparation: Primary cultures of cortical or cerebellar neurons were prepared from rat embryos.
-
Recording: Whole-cell voltage-clamp recordings were established. Neurons were held at a negative membrane potential (e.g., -60 mV) to minimize the activity of voltage-gated channels.
-
Agonist Application: A baseline inward current was induced by the application of an AMPA receptor agonist, such as kainate or AMPA.
-
Antagonist Application: CP-465,022 was applied at varying concentrations to the bathing solution. The resulting inhibition of the agonist-induced current was measured.
-
Data Analysis: The percentage of inhibition at each concentration was calculated relative to the baseline current. These data were then fitted to a sigmoidal dose-response curve to determine the IC₅₀ value, which represents the concentration of CP-465,022 required to inhibit 50% of the maximal response.[3][7]
In Vivo Models
To confirm brain penetrance and central nervous system activity, CP-465,022 was evaluated in rodent models.
-
Anticonvulsant Activity: Rats were administered CP-465,022 systemically (e.g., subcutaneously). Seizures were then induced chemically using an agent like pentylenetetrazole. The ability of CP-465,022 to prevent or reduce the severity and lethality of these seizures demonstrated its dose-dependent anticonvulsant effects and its capacity to inhibit central AMPA receptors in vivo.[1]
-
Hippocampal Synaptic Transmission: In anesthetized rats, the population spike amplitude in the CA1 region of the hippocampus was measured following stimulation of the Schaeffer collateral pathway. Systemic administration of CP-465,022 was shown to potently inhibit this AMPA receptor-mediated synaptic response, confirming its engagement with the target in the brain.[1][2]
Conclusion for Drug Development
CP-465,022 is a highly valuable pharmacological tool for investigating the roles of AMPA receptors. Its mechanism as a potent and selective non-competitive antagonist provides a clear method of inhibiting AMPA receptor function. For drug development professionals, the key takeaways are its excellent potency (IC₅₀ = 25 nM), brain penetrance, and demonstrated efficacy in seizure models.[1][3][7] However, its failure to produce neuroprotective effects in ischemia models, despite effective receptor blockade, suggests that targeting the AMPA receptor alone may not be a viable strategy for acute neurodegenerative conditions.[1][2] Further research may explore its potential in conditions characterized by hyperexcitability, such as epilepsy, while considering its off-target effects on channels like Naᵥ1.6.[4]
References
- 1. ahajournals.org [ahajournals.org]
- 2. CP-465,022, a selective noncompetitive AMPA receptor antagonist, blocks AMPA receptors but is not neuroprotective in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Functional characterization of CP-465,022, a selective, noncompetitive AMPA receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. CP 465022 hydrochloride | AMPA Receptors | Tocris Bioscience [tocris.com]
- 5. Molecular mechanism of AMPA receptor noncompetitive antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Diversity of AMPA Receptor Ligands: Chemotypes, Binding Modes, Mechanisms of Action, and Therapeutic Effects - PMC [pmc.ncbi.nlm.nih.gov]
- 7. medchemexpress.com [medchemexpress.com]
